Cas no 224638-27-1 (N-[3-(Methyldimethoxysilyl)propyl]-N',N'-dimethyl-1,3-propanediamine)

N-[3-(Methyldimethoxysilyl)propyl]-N',N'-dimethyl-1,3-propanediamine is a bifunctional organosilane compound featuring both methyldimethoxysilyl and tertiary amine groups. This structure enables dual reactivity, allowing it to act as a coupling agent between organic and inorganic matrices. The methoxysilyl moiety facilitates hydrolysis and condensation with silanol-containing surfaces, while the amine group offers nucleophilic reactivity for further functionalization. Its applications include adhesion promotion in polymer composites, surface modification of fillers, and as an intermediate in specialty chemical synthesis. The compound exhibits improved hydrolytic stability compared to trialkoxysilanes, making it suitable for moisture-sensitive formulations. Its balanced reactivity profile allows for controlled crosslinking in coatings, sealants, and adhesives.
N-[3-(Methyldimethoxysilyl)propyl]-N',N'-dimethyl-1,3-propanediamine structure
224638-27-1 structure
Product Name:N-[3-(Methyldimethoxysilyl)propyl]-N',N'-dimethyl-1,3-propanediamine
CAS No:224638-27-1
MF:C11H28N2O2Si
MW:248.437724113464
CID:2952266
PubChem ID:88220036
Update Time:2025-05-28

N-[3-(Methyldimethoxysilyl)propyl]-N',N'-dimethyl-1,3-propanediamine Chemical and Physical Properties

Names and Identifiers

    • 3-(N,N-DIMETHYLAMINOPROPYL)AMINOPROPYLMETHYLDIMETHOXYSILANE
    • KH-Si 121
    • Si 121
    • N-[3-(Methyldimethoxysilyl)propyl]-N',N'-dimethyl-1,3-propanediamine
    • N1-(3-(Dimethoxy(methyl)silyl)propyl)-N3,N3-dimethylpropane-1,3-diamine
    • N-[3-[dimethoxy(methyl)silyl]propyl]-N',N'-dimethylpropane-1,3-diamine
    • SCHEMBL7911598
    • 224638-27-1
    • Inchi： 1S/C11H28N2O2Si/c1-13(2)10-6-8-12-9-7-11-16(5,14-3)15-4/h12H,6-11H2,1-5H3
    • InChI Key： LZWFTMZUDLGKMY-UHFFFAOYSA-N
    • SMILES： [Si](C)(CCCNCCCN(C)C)(OC)OC

Computed Properties

  • Exact Mass: 248.19200467g/mol
  • Monoisotopic Mass: 248.19200467g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 10
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.7

Experimental Properties

  • Density: 0.904±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 282.0±25.0 ºC (760 Torr),
  • Flash Point: 124.4±23.2 ºC,
  • Solubility: Slightly soluble (27 g/l) (25 º C),

N-[3-(Methyldimethoxysilyl)propyl]-N',N'-dimethyl-1,3-propanediamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AF61473-100g
Si 121
 224638-27-1 97%
100g
 $880.00 2024-04-20

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